N-[2-(allyloxy)phenyl]-2-chlorobenzamide

• Molecular Formula: C16H14ClNO2
• Molecular Weight: 287.74 g/mol
• IUPAC Name: 2-chloro-N-(2-prop-2-enoxyphenyl)benzamide
• InChI: InChI=1S/C16H14ClNO2/c1-2-11-20-15-10-6-5-9-14(15)18-16(19)12-7-3-4-8-13(12)17/h2-10H,1,11H2,(H,18,19)
• InChI Key: SURRYDZKMUENTD-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=CC=C1NC(=O)C2=CC=CC=C2Cl

Description

N-[2-(allyloxy)phenyl]-2-chlorobenzamide, commonly known as ACPD, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. ACPD belongs to the class of organic compounds known as benzamides, which are widely used in the pharmaceutical industry.

Mechanism of Action

ACPD activates mGluRs by binding to their extracellular domain, leading to the activation of intracellular signaling pathways. This results in the modulation of synaptic transmission and plasticity, which underlie learning and memory processes. ACPD has also been shown to have analgesic effects by modulating pain perception in the spinal cord.
Biochemical and Physiological Effects:
ACPD has been shown to have various biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters such as glutamate, GABA, and acetylcholine. ACPD has also been shown to have antioxidant properties and can protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

ACPD is a potent and selective agonist of mGluRs, making it a valuable tool for studying the role of these receptors in various physiological processes. However, its effects can be complex and depend on factors such as the concentration and duration of exposure. ACPD can also have off-target effects, making it important to use appropriate controls in experiments.

Future Directions

There are several future directions for research on ACPD. One area of interest is its potential applications in the treatment of neurological disorders such as Alzheimer's disease and epilepsy. ACPD has also been shown to have potential applications in the field of pain management. Further research is needed to elucidate the mechanisms underlying its effects and to optimize its therapeutic potential.

Synthesis Methods

ACPD can be synthesized through a multistep process starting from 2-chlorobenzoic acid. The first step involves the conversion of 2-chlorobenzoic acid to 2-chlorobenzoyl chloride using thionyl chloride. The resulting compound is then reacted with 2-allylphenol in the presence of a base to form ACPD.

Scientific Research Applications

ACPD has been extensively studied for its potential applications in the field of neuroscience. It is a potent agonist of metabotropic glutamate receptors (mGluRs), which are involved in various physiological processes such as learning and memory, synaptic plasticity, and pain perception. ACPD has been shown to modulate the activity of mGluRs in the hippocampus, a brain region critical for learning and memory.